Propyl acetate/butyronitrile mixture is ideally suited for investigating the effect of dielectric stabilization on (photo)chemical reactions†
RSC Advances Pub Date: 2020-06-22 DOI: 10.1039/D0RA04525J
Abstract
Characterization of propyl acetate/butyronitrile (PA/BuCN) mixtures by various spectroscopic techniques is described. The neat solvents have identical viscosities and refractive indices but their dielectric constants differ significantly. Detailed solvatochromic and titration data show that the mixtures do not exhibit specific solute–solvent interactions or significant dielectric enrichment effects. Therefore, the mixtures are ideally suited for investigating the effect of dielectric stabilization on (photo)chemical reactions. Dynamic Stokes shift experiments performed on two push–pull probes demonstrate that the solvation dynamics are significantly decelerated in the mixtures as compared to the neat solvents. Therefore, the mixtures allow for varying both the extent and time scale of the dielectric stabilization in a predictable manner.
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Journal Name：RSC Advances
Research Products
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